Cas no 158001-17-3 (1H-Pyrazole-4-carbonitrile, 5-amino-1-cyclopentyl-3-(trifluoromethyl)-)

1H-Pyrazole-4-carbonitrile, 5-amino-1-cyclopentyl-3-(trifluoromethyl)- structure
158001-17-3 structure
Product Name:1H-Pyrazole-4-carbonitrile, 5-amino-1-cyclopentyl-3-(trifluoromethyl)-
CAS No:158001-17-3
MF:C10H11F3N4
MW:244.216351747513
CID:1335836
Update Time:2024-08-18

1H-Pyrazole-4-carbonitrile, 5-amino-1-cyclopentyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carbonitrile, 5-amino-1-cyclopentyl-3-(trifluoromethyl)-
    • Inchi: 1S/C10H11F3N4/c11-10(12,13)8-7(5-14)9(15)17(16-8)6-3-1-2-4-6/h6H,1-4,15H2
    • InChI Key: MOLANCHDLJYNCU-UHFFFAOYSA-N
    • SMILES: N1(C2CCCC2)C(N)=C(C#N)C(C(F)(F)F)=N1

Computed Properties

  • Exact Mass: 244.09373

Experimental Properties

  • Density: 1.52±0.1 g/cm3(Predicted)
  • Boiling Point: 399.6±42.0 °C(Predicted)
  • PSA: 67.63
  • pka: -1.14±0.13(Predicted)
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